Cas no 2228633-32-5 (4-(4-fluorophenyl)-2-methylidenebutanoic acid)

• Product Name: 4-(4-fluorophenyl)-2-methylidenebutanoic acid
• CAS No: 2228633-32-5
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 6168078
• PubChem ID: 69205077
• Update Time: 2025-06-24

4-(4-fluorophenyl)-2-methylidenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-2-methylidenebutanoic acid
• SCHEMBL4824446
• 2228633-32-5
• EN300-1781379

• Inchi： 1S/C11H11FO2/c1-8(11(13)14)2-3-9-4-6-10(12)7-5-9/h4-7H,1-3H2,(H,13,14)
• InChI Key： LHPLLBMICHVZOV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(=C)C(=O)O

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)-2-methylidenebutanoic acid

Introduction to 4-(4-fluorophenyl)-2-methylidenebutanoic Acid (CAS No: 2228633-32-5)

4-(4-fluorophenyl)-2-methylidenebutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228633-32-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a fluorinated aromatic ring and a β-keto acid moiety, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-(4-fluorophenyl)-2-methylidenebutanoic acid consists of a phenyl ring substituted with a fluorine atom at the para position, linked to a butanoic acid backbone with a methylidene group at the second carbon. This arrangement imparts distinct electronic and steric characteristics, which are critical for its biological activity. The presence of the fluorine atom, in particular, is well-documented to enhance metabolic stability and binding affinity in drug molecules, making this compound a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The scaffold of 4-(4-fluorophenyl)-2-methylidenebutanoic acid has been investigated for its potential in modulating enzyme activities and interacting with biological targets. Specifically, its structural features have been explored in the context of inhibiting proteases and kinases, which are pivotal in processes such as inflammation, cancer progression, and infectious diseases.

One of the most compelling aspects of 4-(4-fluorophenyl)-2-methylidenebutanoic acid is its versatility as a chemical building block. Researchers have leveraged its core structure to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the α-carbon or the aromatic ring have led to compounds with improved solubility, bioavailability, and target specificity. These derivatives are being rigorously evaluated in preclinical studies to assess their efficacy and safety profiles.

The fluorine substituent in 4-(4-fluorophenyl)-2-methylidenebutanoic acid plays a crucial role in modulating the electronic properties of the molecule. Fluorine atoms are known to induce electron-withdrawing effects, which can influence the reactivity and binding interactions of drug candidates. This feature has been exploited in designing molecules that exhibit tighter binding to their biological targets, potentially leading to higher therapeutic efficacy. Additionally, fluorine atoms can enhance the metabolic stability of drug molecules by resisting hydrolysis and oxidation processes.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(4-fluorophenyl)-2-methylidenebutanoic acid. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets, providing insights into its potential mechanisms of action. These computational studies have guided experimental efforts, enabling researchers to design more targeted and efficient synthetic strategies.

The pharmaceutical industry has shown particular interest in 4-(4-fluorophenyl)-2-methylidenebutanoic acid due to its potential applications in treating chronic diseases. Ongoing clinical trials are evaluating derivatives of this compound for their effectiveness in managing conditions such as neurodegenerative disorders and autoimmune diseases. The preliminary results from these trials are promising, suggesting that this class of molecules may offer significant therapeutic benefits.

Beyond its pharmaceutical applications, 4-(4-fluorophenyl)-2-methylidenebutanoic acid has also been explored in materials science and agrochemical research. Its unique structural properties make it a suitable candidate for developing advanced materials with tailored functionalities. For example, researchers have investigated its use in creating novel polymers and coatings that exhibit enhanced durability and chemical resistance.

The synthesis of 4-(4-fluorophenyl)-2-methylidenebutanoic acid presents both challenges and opportunities for chemists. While traditional synthetic routes have been established, there is ongoing research aimed at optimizing these processes for greater efficiency and sustainability. Green chemistry principles are being integrated into synthetic strategies to minimize waste and reduce environmental impact. These efforts align with broader industry trends toward more sustainable chemical manufacturing practices.

In conclusion, 4-(4-fluorophenyl)-2-methylidenebutanoic acid (CAS No: 2228633-32-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its versatility as a chemical scaffold, make it an attractive candidate for further research and development. As our understanding of its biological activities continues to grow, so too will its applications in medicine, materials science, and beyond.